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Compound of Interest

Compound Name: 1,2-Difluorobenzene

Cat. No.: B135520 Get Quote

Essential Safety and Handling Guide for 1,2-
Difluorobenzene
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

1,2-Difluorobenzene (CAS No. 367-11-3). Adherence to these procedures is essential for

ensuring laboratory safety and regulatory compliance.

Personal Protective Equipment (PPE)
The health risks associated with 1,2-Difluorobenzene have not been fully determined, but

exposure may cause irritation to the skin, eyes, and respiratory system.[1] Therefore, robust

personal protective equipment is mandatory.

Minimum PPE Requirements:

Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required. A

face shield should be worn in conjunction with goggles when there is a significant risk of

splashing.

Hand Protection: Due to the lack of specific breakthrough time data for 1,2-
Difluorobenzene, it is recommended to use gloves designed for handling aromatic and
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chlorinated solvents. Viton® or Butyl rubber gloves are suitable choices for extended

contact.[2][3][4][5] For incidental splash protection, nitrile gloves may be used, but they

should be changed immediately upon contact.[6] Double gloving is a recommended practice

to enhance protection.

Body Protection: A flame-resistant lab coat is required. For operations with a higher risk of

splashes, a chemically resistant apron or coveralls should be worn.

Respiratory Protection: All work with 1,2-Difluorobenzene should be conducted in a certified

chemical fume hood to avoid inhalation of vapors.[1] If work outside of a fume hood is

unavoidable, a NIOSH-approved respirator with organic vapor cartridges is required.

Safe Handling and Storage
1,2-Difluorobenzene is a highly flammable liquid and should be handled with extreme caution

in a controlled laboratory environment.

Ventilation: Always handle this chemical in a well-ventilated area, preferably within a

chemical fume hood, to keep airborne concentrations below exposure limits.[1]

Ignition Sources: Keep away from open flames, sparks, hot surfaces, and any other potential

sources of ignition.[1] Use spark-proof tools and explosion-proof equipment.

Static Discharge: Take precautionary measures against static discharge by grounding all

containers and equipment.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammable liquids.[7] Keep away from strong oxidizing agents.

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving 1,2-
Difluorobenzene.
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Exposure Scenario Immediate Action

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, perform

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill Response
In the event of a spill, follow these procedures to ensure safety and minimize environmental

contamination.

For Small Spills (manageable by trained personnel):

Alert personnel in the immediate area.

Eliminate all ignition sources.

Wear appropriate PPE as outlined in Section 1.

Contain the spill using an inert absorbent material such as vermiculite, sand, or commercial

sorbents. Do not use combustible materials like paper towels.
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Carefully collect the absorbed material and place it in a sealed, labeled container for

hazardous waste disposal.

Clean the spill area with soap and water.

Dispose of all contaminated materials as hazardous waste.

For Large Spills (beyond the control of laboratory personnel):

Evacuate the area immediately.

Alert others and activate the nearest fire alarm.

Close the laboratory doors to contain vapors.

Call emergency services and provide them with the chemical name and spill location.

Workflow for responding to a chemical spill.

Disposal Plan
1,2-Difluorobenzene is a halogenated aromatic compound and must be disposed of as

hazardous waste in accordance with all federal, state, and local regulations.

Waste Characterization: Due to its flammability, 1,2-Difluorobenzene waste is likely to be

classified as an ignitable hazardous waste. While a specific EPA RCRA waste code has not

been identified for this compound, it is the responsibility of the waste generator to make a

proper hazardous waste determination.

Segregation: Do not mix halogenated waste with non-halogenated waste streams.

Containerization: Collect waste 1,2-Difluorobenzene and contaminated materials in a

clearly labeled, sealed, and chemically compatible container.

Disposal Method: The recommended disposal method for halogenated organic compounds

is incineration in a chemical incinerator equipped with an afterburner and scrubber.[1]

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor for specific disposal procedures.
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Quantitative Data
Due to a lack of specific published data for 1,2-Difluorobenzene, the following tables provide

general information and recommendations.

Occupational Exposure Limits:

Organization TWA (8-hour) STEL (15-min) Ceiling

OSHA Not Established Not Established Not Established

ACGIH Not Established Not Established Not Established

NIOSH Not Established Not Established Not Established

In the absence of

established exposure

limits, it is crucial to

maintain airborne

concentrations as low

as reasonably

achievable and to

adhere to the principle

of ALARA (As Low As

Reasonably

Achievable).

Glove Material Compatibility (Qualitative):
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Glove Material Recommendation for 1,2-Difluorobenzene

Viton® Recommended for prolonged contact

Butyl Rubber Recommended for prolonged contact

Nitrile
Suitable for splash protection only (change

immediately upon contact)

Neoprene
Not Recommended (Poor resistance to aromatic

hydrocarbons)

Natural Rubber (Latex)
Not Recommended (Poor resistance to aromatic

hydrocarbons)

This information is based on the chemical class

(halogenated aromatic hydrocarbon). It is highly

recommended to consult the glove

manufacturer's specific chemical resistance

data.

Physical and Chemical Properties:

Property Value

Molecular Formula C₆H₄F₂[8]

Molar Mass 114.09 g/mol [8]

Appearance Colorless liquid[8]

Boiling Point 92 °C (198 °F)[8]

Melting Point -34 °C (-29 °F)[8]

Flash Point 2 °C (35.6 °F)[1]

Density 1.158 g/mL at 25 °C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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